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Compound of Interest

Compound Name: Calcimycin hemimagnesium

Cat. No.: B1628573

For Immediate Use By Research, Scientific, and Drug Development Professionals.

This document provides essential safety and logistical information for the handling and disposal
of Calcimycin hemimagnesium, a potent calcium ionophore. Adherence to these procedures
is critical to ensure personnel safety and mitigate environmental contamination.

Hazard Identification

Calcimycin hemimagnesium is a physiologically active compound requiring careful handling.
The primary hazards include:

o Harmful if swallowed, in contact with skin, or if inhaled.[1][2]
o Causes skin irritation and serious eye irritation.[1][2]
e May cause respiratory irritation.[1][2]

While no official occupational exposure limits have been established, the substance must be
handled with the high degree of care required for hazardous materials.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Calcimycin hemimagnesium in solid
(powder) or solution form.
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PPE Category Specification Rationale

ANSI z87.1-compliant safety

] goggles with side shields. A
Eye & Face Protection o ] powder and splashes of
face shield is required when

Protects against airborne

. ] solutions.
there is a risk of splashes.

Chemical-resistant gloves
(e.g., nitrile). Gloves must be
inspected before use and
changed immediately upon )
) o Prevents skin contact and
Hand Protection contamination. For ]
) S absorption.[4]
compounding, administering,
and disposing of hazardous
drugs, wearing two pairs of

gloves is recommended.[3]

A fully-buttoned laboratory coat
(Nomex® or similar flame-
] resistant material Protects skin from accidental
Body Protection ) o
recommended) and spills and contamination.[4]
appropriate shoes that cover

the entire foot.[4]

All handling of powdered
Calcimycin hemimagnesium or
volatile solutions must be
) ) performed within a certified Prevents inhalation of
Respiratory Protection )
chemical fume hood. If a fume hazardous dust or aerosols.
hood is not feasible, a NIOSH-
approved respirator is

required.

Quantitative Data

The following table summarizes key quantitative data for Calcimycin hemimagnesium.
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Property Value Source
Molecular Weight 1069.5 g/mol [1]
Solubility in DMSO 47 mg/mL (89.76 mM) [4]

15 mM in DMSO (reconstitute

Stock Solution Example )
5 mg in 0.64 mL of DMSO)

[3]

2 mg/mL in 10% DMSO + 40%
In Vivo Formulation Example 1 PEG300 + 5% Tween 80 +
45% Saline

[4]

> 2.5 mg/mL in 10% DMSO +

In Vivo Formulation Example 2 )
90% Corn Oil

[5]

Operational and Disposal Plans
Safe Handling Protocol

This protocol outlines the procedural workflow for safely handling Calcimycin

hemimagnesium.

1. Preparation:

o Designate a specific area for handling, preferably within a chemical fume hood.

o Assemble all necessary equipment (spatulas, weigh boats, vials, solvents, vortexer) within

the designated area to minimize movement.

o Ensure all containers are clearly labeled with the chemical name, concentration, solvent,

date of preparation, and appropriate hazard warnings.

2. Donning PPE:

e Put on all required PPE as specified in the table above before entering the designated

handling area.

3. Handling Procedure (inside a chemical fume hood):
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e Weighing (Solid Form): Carefully weigh the required amount of Calcimycin powder. Avoid
generating dust.[4] If any powder spills, decontaminate the area immediately (see Section 4).

 Dissolving: Add the appropriate solvent to the solid to create a stock solution. Cap the vial
and vortex until fully dissolved. Sonication may be required for complete dissolution.[4]

 Aliquoting: Dispense the solution into smaller, clearly labeled vials for experimental use.

o Sealing: Seal all vials securely.

4. Post-Handling:

» Wipe down the work surface with a suitable laboratory disinfectant or a 10% caustic solution.
o Properly dispose of all contaminated materials (see Disposal Plan).

 Remove PPE in the correct order to avoid contamination and wash hands thoroughly.

Experimental Protocols: Solution Preparation

Preparation of a 15 mM Stock Solution in DMSO:

Weigh 5 mg of Calcimycin hemimagnesium powder.

Add 0.64 mL of DMSO to the powder.

Vortex or sonicate until the solid is completely dissolved.

Store the stock solution at -20°C for up to 3 months.[3]
Preparation of an In Vivo Formulation (2.5 mg/mL):

e Add each solvent in the following order: 10% DMSO, 40% PEG300, 5% Tween-80, and 45%
Saline.

o Ensure the final concentration of Calcimycin hemimagnesium is at least 2.5 mg/mL.

e The resulting solution should be clear.[5]
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Emergency Procedures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek immediate medical attention.[6]

Skin Contact: Wash off immediately with plenty of soap and water. Remove contaminated
clothing and wash it before reuse. If skin irritation occurs, get medical help.[7]

Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek immediate

medical attention.[6]

Ingestion: Do NOT induce vomiting. Call a POISON CENTER or doctor/physician if you feel

unwell.[6]
Spill:

o Minor Spill (in fume hood): Decontaminate the spill area with a suitable laboratory
disinfectant or 10% caustic solution.[4] Absorb the spill with inert material (e.g.,
vermiculite, sand) and place it in a sealed container for hazardous waste disposal.[4]

o Major Spill: Evacuate the area and contact your institution's Environmental Health and
Safety (EHS) office.

Disposal Plan

All waste containing Calcimycin hemimagnesium must be treated as hazardous waste.

Solid Waste: Collect unused powder, contaminated gloves, wipes, and other solid materials
in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Collect liquid waste containing Calcimycin in a sealed, leak-proof, and
chemically compatible container.[4] Do not mix with other incompatible waste streams.[4]

Sharps Waste: Contaminated needles or other sharps should be placed in a designated
sharps container for hazardous chemical waste.

Labeling: All waste containers must be labeled with a "Hazardous Waste" tag that includes
the full chemical name ("Calcimycin hemimagnesium"), concentration (if applicable), and
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associated hazards.[4]

o Storage: Store waste containers in a designated, secure area away from incompatible
materials.

o Disposal: Contact your institution's EHS office to arrange for the pickup and disposal of the
waste. Disposal must be conducted in accordance with all applicable federal, state, and local
regulations. Never dispose of Calcimycin hemimagnesium in the regular trash or down the
drain.

Workflow and Logical Relationships
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Caption: Workflow for Safe Handling and Disposal of Calcimycin Hemimagnesium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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